Cas no 100700-31-0 (Butanoic acid,4,4'-iminobis[3-methyl-)
100700-31-0 structure
Product Name:Butanoic acid,4,4'-iminobis[3-methyl-
CAS No:100700-31-0
MF:C10H19NO4
MW:217.26216340065
CID:196265
PubChem ID:57979
Update Time:2025-04-19
Butanoic acid,4,4'-iminobis[3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3,3'-[Azanediylbis(methylene)]dibutanoic acid
- DTXSID60905688
- BUTYRIC ACID, 4,4'-IMINOBIS(3-METHYL-
- Di(2-acetoxy-n-propyl)amine
- 100700-31-0
- 4,4'-Iminobis(3-methylbutyric acid)
- Butanoic acid,4,4'-iminobis[3-methyl-
-
- Inchi: 1S/C10H19NO4/c1-7(3-9(12)13)5-11-6-8(2)4-10(14)15/h7-8,11H,3-6H2,1-2H3,(H,12,13)(H,14,15)
- InChI Key: PHCVDJRANJTXAC-UHFFFAOYSA-N
- SMILES: OC(CC(C)CNCC(C)CC(=O)O)=O
Computed Properties
- Exact Mass: 217.13147
- Monoisotopic Mass: 217.131408
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86.6
- XLogP3: -1.9
Experimental Properties
- Density: 1.129
- Boiling Point: 422.2°Cat760mmHg
- Flash Point: 209.2°C
- Refractive Index: 1.483
- PSA: 86.63
Butanoic acid,4,4'-iminobis[3-methyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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